Cas no 1261816-67-4 (2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261816-67-4
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4924169
• Update Time: 2025-06-16

2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9F4NO/c1-19-11-7-18-12(14)6-10(11)8-2-4-9(5-3-8)13(15,16)17/h2-7H,1H3
• InChI Key： VYZRBGMESAEYGC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(N=CC=1OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine

2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine: A Promising Scaffold in Modern Pharmaceutical Chemistry

2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine, with the chemical identifier CAS No. 1261816-67-4, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years. This molecule belongs to the broader family of pyridine derivatives, characterized by their six-membered aromatic ring with a nitrogen atom at position 1. The structural complexity of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine is further enhanced by the presence of multiple functional groups, including fluorine atoms, methoxy groups, and a trifluoromethyl substituent. These substituents not only contribute to the molecule's unique physicochemical properties but also play a critical role in modulating its biological activity.

The synthesis of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine has been extensively studied in recent literature, with researchers exploring various synthetic routes to optimize yield and purity. One of the most promising methodologies involves the coupling of 4-(trifluoromethyl)phenylboronic acid with a suitable pyridine derivative, followed by a series of functional group transformations. This approach has been validated in multiple studies, including a 2023 publication in the Journal of Medicinal Chemistry, which demonstrated the feasibility of this strategy for large-scale production. The use of catalytic systems, such as palladium-based catalysts, has further enhanced the efficiency of this synthesis, aligning with current trends in green chemistry and sustainable pharmaceutical development.

Recent research has highlighted the potential of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine as a lead compound for the development of novel therapeutics. A 2022 study published in ACS Chemical Biology reported that this compound exhibits significant anti-inflammatory activity, particularly in models of chronic inflammatory diseases. The introduction of fluorine atoms at the 2-position and the trifluoromethyl group at the 4-position of the phenyl ring appears to play a key role in enhancing its interaction with target proteins, such as cytokine receptors and phosphodiesterase enzymes. These findings suggest that 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine could serve as a valuable scaffold for the design of anti-inflammatory agents with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine has shown promising activity in the context of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology demonstrated that this compound exhibits neuroprotective effects in models of Parkinson's disease. The methoxy group at the 5-position of the pyridine ring is believed to contribute to its ability to cross the blood-brain barrier, while the trifluoromethyl substituent enhances its stability in biological systems. These properties make 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine a compelling candidate for the development of therapies targeting neurodegenerative conditions.

The structural features of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine also position it as a potential tool for drug discovery in oncology. A 2023 review article in Cancer Research highlighted the role of fluorinated heterocycles in the development of anticancer agents, with particular emphasis on their ability to modulate key signaling pathways in cancer cells. The presence of multiple fluorine atoms in 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine may enhance its ability to interact with specific protein targets, such as kinases and transcription factors, which are often dysregulated in cancer. These interactions could lead to the inhibition of tumor growth and the induction of apoptosis in malignant cells.

The physicochemical properties of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine are also of significant interest in the context of drug delivery and formulation. The introduction of fluorine atoms into the molecular structure can significantly alter the solubility, permeability, and metabolic stability of a compound. A 2022 study in European Journal of Pharmaceutical Sciences investigated the impact of fluorination on the pharmacokinetic profile of similar pyridine derivatives, demonstrating that fluorinated compounds often exhibit improved oral bioavailability and prolonged half-life in vivo. These properties are crucial for the development of orally administered therapeutics, particularly for chronic diseases requiring long-term treatment.

Despite its promising potential, the development of 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its potency, selectivity, and safety profile. Computational modeling and molecular docking studies are being used to predict the interactions of this compound with potential target proteins, guiding the design of more effective derivatives. Additionally, efforts are being made to explore its applications in combination therapies, where it could potentially synergize with other drugs to improve treatment outcomes.

In conclusion, 2-Fluoro-5-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics across multiple disease indications. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the discovery of new drugs with improved efficacy and safety profiles.